Cas no 68857-95-4 (Traseolide)

• Product Name: Traseolide
• CAS No: 68857-95-4
• MF: C₁₈H₂₆O
• MW: 258.398445606232
• CID: 972321
• PubChem ID: 50256
• Update Time: 2025-04-19

Traseolide Chemical and Physical Properties

Names and Identifiers

• Traseolide
• UNII-PDA90FUN2J
• Ethanone, 1-(2,3-dihydro-1,1,2,6-tetramethyl-3-(1-methylethyl)-1H-inden-5-yl)-, trans-
• 68857-95-4
• 5-Acetyl-3-isopropyl-1,1,2,6-tetramethylindane
• REL-1-((2R,3R)-2,3-DIHYDRO-1,1,2,6-TETRAMETHYL-3-(1-METHYLETHYL)-1H-INDEN-5-YL)ETHANONE
• DTXSID201031854
• PDA90FUN2J
• ETHANONE, 1-((2R,3R)-2,3-DIHYDRO-1,1,2,6-TETRAMETHYL-3-(1-METHYLETHYL)-1H-INDEN-5-YL)-, REL-
• trans-1-(2,3-Dihydro-1,1,2,6-tetramethyl-3-(1-methylethyl)-1H-inden-5-yl)ethanone
• IMRYETFJNLKUHK-SJKOYZFVSA-N
• 1-(2,3-Dihydro-1,1,2,6-tetramethyl-3-(1-methylethyl)-1H-inden-5-yl)ethan-1-one

• Inchi： 1S/C18H26O/c1-10(2)17-12(4)18(6,7)16-8-11(3)14(13(5)19)9-15(16)17/h8-10,12,17H,1-7H3/t12-,17-/m1/s1
• InChI Key： IMRYETFJNLKUHK-SJKOYZFVSA-N
• SMILES： O=C(C)C1C(C)=CC2=C(C=1)[C@H](C(C)C)[C@@H](C)C2(C)C

Computed Properties

• Exact Mass: 258.19848
• Monoisotopic Mass: 258.198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 5.1

Experimental Properties

• Density: 0.933
• Boiling Point: 350°C at 760 mmHg
• Flash Point: 146.3°C
• Refractive Index: 1.498
• PSA: 17.07